Cas no 82239-54-1 (Ethanol, 2-[[2-[(4-methyl-6-phenyl-3-pyridazinyl)amino]ethyl]amino]-)

Ethanol, 2-[[2-[(4-methyl-6-phenyl-3-pyridazinyl)amino]ethyl]amino]- structure
82239-54-1 structure
Product Name:Ethanol, 2-[[2-[(4-methyl-6-phenyl-3-pyridazinyl)amino]ethyl]amino]-
CAS No:82239-54-1
MF:C15H20N4O
MW:272.345502853394
CID:695912
PubChem ID:6410661
Update Time:2025-04-19

Ethanol, 2-[[2-[(4-methyl-6-phenyl-3-pyridazinyl)amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[[2-[(4-methyl-6-phenyl-3-pyridazinyl)amino]ethyl]amino]-
    • 2-[2-[(4-methyl-6-phenylpyridazin-3-yl)amino]ethylamino]ethanol
    • 2-((2-((4-Methyl-6-phenylpyridazin-3-yl)amino)ethyl)amino)ethanol
    • 82239-54-1
    • SCHEMBL1752884
    • DTXSID00423376
    • Inchi: 1S/C15H20N4O/c1-12-11-14(13-5-3-2-4-6-13)18-19-15(12)17-8-7-16-9-10-20/h2-6,11,16,20H,7-10H2,1H3,(H,17,19)
    • InChI Key: COJQPXLVUWWFMN-UHFFFAOYSA-N
    • SMILES: OCCNCCNC1=C(C)C=C(C2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 272.16371127g/mol
  • Monoisotopic Mass: 272.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų
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